molecular formula C13H20N2OS B11336913 4-Propan-2-Ylsulfanyl-1-Propyl-6,7-Dihydro-5~{h}-Cyclopenta[d]pyrimidin-2-One

4-Propan-2-Ylsulfanyl-1-Propyl-6,7-Dihydro-5~{h}-Cyclopenta[d]pyrimidin-2-One

Cat. No.: B11336913
M. Wt: 252.38 g/mol
InChI Key: KUWKRQXLULNLGL-UHFFFAOYSA-N
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Description

4-Propan-2-Ylsulfanyl-1-Propyl-6,7-Dihydro-5H-Cyclopenta[d]pyrimidin-2-One (Chemical Formula: C13H20N2OS) is a fascinating compound with potential applications in various fields. Let’s explore its synthesis, properties, and uses.

Preparation Methods

The synthesis of this compound involves a multicomponent condensation process. Here’s how it’s prepared:

  • Starting Materials

    • Malononitrile (1)
    • Hydrogen sulfide (2)
    • Aldehydes (3a–g)
    • 1-(Cyclopent-1-en-1-yl)pyrrolidine (4)
    • Alkylating agents (5a–h)
    • Et3N
  • Reaction Steps

    • Cyanothioacetamide (6) initially forms and undergoes Knoevenagel condensation with aldehydes (3a–g).
    • The resulting alkenes (7) react via Stork alkylation with enamine (4).
    • The adducts (8) then undergo intramolecular cyclotransamination, forming salts (9) with the target bicyclic cyclopenta[d]pyrimidine structure.

Chemical Reactions Analysis

    Reactions: This compound can participate in various reactions, including oxidation, reduction, and substitution.

    Common Reagents and Conditions: Specific reagents depend on the desired transformation, but typical conditions involve organic solvents, catalysts, and temperature control.

    Major Products: The products formed vary based on the specific reaction.

Scientific Research Applications

    Chemistry: Used as a building block for more complex molecules.

    Biology and Medicine: Investigated for potential biological activities (e.g., hypoglycemic effects, calcium channel antagonism, fluorescent probes, and protein kinase inhibition).

    Industry: May find applications in drug development or materials science.

Mechanism of Action

  • The exact mechanism remains an active area of research. It likely interacts with specific molecular targets or pathways, influencing cellular processes.

Comparison with Similar Compounds

    Uniqueness: Highlight its distinct features compared to other cyclopenta[d]pyrimidines.

    Similar Compounds: Explore related structures and their properties.

Properties

Molecular Formula

C13H20N2OS

Molecular Weight

252.38 g/mol

IUPAC Name

4-propan-2-ylsulfanyl-1-propyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one

InChI

InChI=1S/C13H20N2OS/c1-4-8-15-11-7-5-6-10(11)12(14-13(15)16)17-9(2)3/h9H,4-8H2,1-3H3

InChI Key

KUWKRQXLULNLGL-UHFFFAOYSA-N

Canonical SMILES

CCCN1C2=C(CCC2)C(=NC1=O)SC(C)C

Origin of Product

United States

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